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Compound of Interest |

Compound Name: N,2-dimethylbutanamide
CAS No.: 21458-37-7
Cat. No.: B7891930
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the spectroscopic properties of N,2-
dimethylbutanamide. Due to the limited availability of direct experimental spectra in public
databases, this report combines available data with predicted spectroscopic values based on
established principles of nuclear magnetic resonance (NMR) spectroscopy, infrared (IR)
spectroscopy, and mass spectrometry (MS). This guide is intended to serve as a valuable
resource for the identification, characterization, and quality control of N,2-dimethylbutanamide
in research and development settings.

Molecular Structure and Properties

N,2-dimethylbutanamide is a secondary amide with the chemical formula CeH13NO and a
molecular weight of 115.17 g/mol .[1] Its structure features a chiral center at the second carbon
of the butanamide chain.

IUPAC Name: N,2-dimethylbutanamide[1] CAS Number: 21458-37-7[1] Molecular Formula:
CeH13NOJ[1] Molecular Weight: 115.17 g/mol [1]
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Spectroscopic Data

The following tables summarize the predicted and available spectroscopic data for N,2-
dimethylbutanamide.

'H Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted *H NMR Chemical Shifts for N,2-dimethylbutanamide

Predicted Chemical

Protons Shift (ppm) Multiplicity Integration
H-1 0.9 (1) Triplet 3H
H-2 2.2 (m) Multiplet 1H
H-3 1.5 (m) Multiplet 2H
H-4 (N-CHs) 2.7 (d) Doublet 3H
H-5 (C2-CHs) 1.1 (d) Doublet 3H
NH 7.5 (brs) Broad Singlet 1H

Predicted in a non-polar solvent like CDCls.

3C Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 2: Predicted 13C NMR Chemical Shifts for N,2-dimethylbutanamide
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Carbon Atom

Predicted Chemical Shift (ppm)

c-1 ~12
C-2 ~45
C-3 ~25
C-4 (C=0) ~175
N-CHs ~26
C2-CHs ~18

Predicted in a non-polar solvent like CDCIs. PubChem indicates the availability of 23C NMR

data for this compound.[1]

Infrared (IR) Spectroscopy

Table 3: Key IR Absorption Bands for N,2-dimethylbutanamide

Predicted Wavenumber

Functional Group Intensity
(cm™)

N-H Stretch 3300 - 3500 Medium

C-H Stretch (Alkyl) 2850 - 3000 Strong

C=0 Stretch (Amide I) 1630 - 1680 Strong

N-H Bend (Amide II) 1510 - 1570 Strong

PubChem indicates the availability of FTIR data for this compound.[1]

Mass Spectrometry (MS)

Table 4: Predicted Mass Spectrometry Fragmentation for N,2-dimethylbutanamide
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miz Predicted Fragment lon
115 [M]* (Molecular lon)

100 [M - CHs]*

86 [M - C2Hs]*

72 [M - CsH7]*

57 [CaHo]*

44 [CH3CHNH2]*

Experimental Protocols

The following are generalized experimental protocols for the synthesis and spectroscopic
analysis of N,2-dimethylbutanamide.

Synthesis of N,2-dimethylbutanamide

A common method for the synthesis of amides is the coupling of a carboxylic acid with an
amine using a coupling agent.[2][3][4][5][6]

Reaction: 2-methylbutanoic acid + methylamine — N,2-dimethylbutanamide
Materials:

e 2-methylbutanoic acid

o Methylamine (as a solution in a suitable solvent, e.g., THF or as a gas)

e Coupling agent (e.qg., dicyclohexylcarbodiimide (DCC) or (1-
[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid
hexafluorophosphate) (HATU))

e Anhydrous solvent (e.g., dichloromethane (DCM) or dimethylformamide (DMF))

o Base (e.g., triethylamine or N,N-diisopropylethylamine (DIPEA))
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Anhydrous magnesium sulfate or sodium sulfate
Saturated aqueous sodium bicarbonate solution

Brine

Procedure:

In a round-bottom flask, dissolve 2-methylbutanoic acid (1.0 eq) in the anhydrous solvent.
Add the base (1.1 eq) to the solution.
In a separate flask, dissolve the coupling agent (1.1 eq) in the anhydrous solvent.

Slowly add the coupling agent solution to the carboxylic acid solution and stir for 15 minutes
at room temperature.

Slowly add methylamine (1.2 eq) to the reaction mixture.

Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress
by thin-layer chromatography (TLC).

Once the reaction is complete, filter the mixture to remove any solid byproducts (e.g.,
dicyclohexylurea if DCC is used).

Wash the organic layer with saturated aqueous sodium bicarbonate solution and then with
brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to obtain pure N,2-
dimethylbutanamide.

NMR Spectroscopy

Sample Preparation:
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» Dissolve approximately 5-10 mg of purified N,2-dimethylbutanamide in about 0.6-0.7 mL of
a deuterated solvent (e.g., CDCls, DMSO-de, or CDsOD) in a clean, dry NMR tube.

e Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical
shift referencing.

1H NMR Acquisition Parameters (Typical for a 400 MHz spectrometer):

Pulse Program: Standard 1D proton experiment.

Number of Scans: 16-64

Relaxation Delay: 1-2 seconds

Spectral Width: 0-12 ppm

13C NMR Acquisition Parameters (Typical for a 100 MHz spectrometer):

Pulse Program: Proton-decoupled 13C experiment.

Number of Scans: 1024 or more for good signal-to-noise.

Relaxation Delay: 2-5 seconds

Spectral Width: 0-200 ppm

FTIR Spectroscopy

Sample Preparation:

e Neat Liquid: If N,2-dimethylbutanamide is a liquid at room temperature, a thin film can be
prepared between two salt plates (e.g., NaCl or KBr).

o Solution: Alternatively, a dilute solution can be prepared in a suitable solvent (e.g.,
chloroform or carbon tetrachloride) and analyzed in a liquid cell.

o KBr Pellet: If the sample is a solid, a KBr pellet can be prepared by grinding a small amount
of the sample with dry KBr powder and pressing it into a transparent disk.
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FTIR Acquisition Parameters:
e Spectral Range: 4000-400 cm~1
e Resolution: 4 cm~1

e Number of Scans: 16-32

Mass Spectrometry

Instrumentation:

» A mass spectrometer equipped with an appropriate ionization source, such as Electron
lonization (EI) or Electrospray lonization (ESI).

Sample Introduction:

» Direct Infusion: The sample can be dissolved in a suitable solvent and infused directly into
the ion source.

¢ Gas Chromatography-Mass Spectrometry (GC-MS): If the compound is volatile, it can be
separated by gas chromatography before entering the mass spectrometer.

EI-MS Acquisition Parameters (Typical):
e lonization Energy: 70 eV
e Mass Range: m/z 30-200

Visualization of Methodologies
Synthesis Workflow
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Methylamine

2-methylbutanoic acid
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Aqueous Workup & Extraction P>-| Column Chromatography N,2-dimethylbutanamide

Base (e.g., TEA)

Coupling Agent (e.g., DCC)

N,2-dimethylbutanamide Sample

Spectroscopic Techniques

NMR Spectroscopy

(*H and 1C) FTIR Spectroscopy Mass Spectrometry

Data Interpretation & Structure Elucidation
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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